Cas no 39604-66-5 (1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone)

1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone structure
39604-66-5 structure
1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone
39604-66-5
C16H16O4
272.29584
304349
354335006

1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone Properties

Names and Identifiers

    • Ethanone,1-(2-hydroxy-4,6-dimethoxyphenyl)-2-phenyl-
    • 2'-Hydroxy-4',6'-dimethoxy-2-phenylacetophenone
    • 1-(2-Hydroxy-4,6-Dimethoxyphenyl)-2-Phenylethanone
    • 4',6'-DIMETHOXY-2'-HYDROXY-2-PHENYLACETOPHENONE
    • 2'-hydroxy-4',6-dimethoxy-2-phenylacetophenone
    • 2-hydroxy-4,6-dimethoxy-deoxybenzoin
    • 2-Hydroxy-4,6-dimethoxy-desoxybenzoin
    • 2-hydroxy-4,6-dimethoxyphenyl benzyl ketone
    • 4,6-dimethoxy-2-hydroxyphenyl benzyl ketone
    • benzyl 2-hydroxy-4,6-dimethoxyphenyl ketone
    • 1-(2-hydroxy-4,6-dimethoxyphenyl)-2-phenyl-
    • 4'6'-Dimethoxy-2'-hydroxy-2-phenylacet&
    • 1-(2-hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone
    • CS-0332448
    • AKOS015912452
    • T72423
    • MFCD00218596
    • DTXSID90351018
    • 4',6'-Dimethoxy-2-2'-hydroxy-2-phenylacetophenone, 96%
    • H1577
    • 39604-66-5
    • 4',6'-Dimethoxy-2-2'-hydroxy-2-phenylacetophenone
    • 1-(2-hydroxy-4,6-dimethoxyphenyl)-2-phenylethan-1-one
    • 4', 6'-Dimethoxy-2'-hydroxy-2-phenylacetophenone
    • 4' 6'-DIMETHOXY-2'-HYDROXY-2-PHENYLACET&
    • +Expand
    • MFCD00218596
    • NIWDJRBUBVCKAV-UHFFFAOYSA-N
    • InChI=1S/C16H16O4/c1-19-12-9-14(18)16(15(10-12)20-2)13(17)8-11-6-4-3-5-7-11/h3-7,9-10,18H,8H2,1-2H3
    • COC1=CC(=C(C(=O)CC2=CC=CC=C2)C(=C1)OC)O

Computed Properties

  • 272.10500
  • 1
  • 4
  • 5
  • 272.10485899g/mol
  • 20
  • 312
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.3
  • 9
  • 0
  • 55.8Ų

Experimental Properties

  • 2.83480
  • 55.76000
  • 461.4±40.0 °C at 760 mmHg
  • 114.0 to 119.0 deg-C
  • 0.0±1.2 mmHg at 25°C
  • 171.8±20.8 °C
  • 1.2±0.1 g/cm3

1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone Security Information

1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone Customs Data

  • 2914509090
  • China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003L28-1g
4′,6′-Dimethoxy-2-2′-hydroxy-2-phenylacetophenone
39604-66-5 >94.0%(GC)
1g
$147.00 2024-05-03
A2B Chem LLC
AB66464-1g
1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone
39604-66-5 ≥ 97% (HPLC)
1g
$103.00 2024-04-20
Crysdot LLC
CD12075533-10g
1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone
39604-66-5 97%
10g
$405 2024-07-24
TRC
H922540-10mg
1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone
39604-66-5
10mg
$ 50.00 2022-06-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1403118-1g
1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethan-1-one
39604-66-5 94%
1g
¥1022.00
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H862554-1g
2'-Hydroxy-4',6'-dimethoxy-2-phenylacetophenone
39604-66-5 ≥94%(GC)
1g
1,814.00
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
H1577-1G
2'-Hydroxy-4',6'-dimethoxy-2-phenylacetophenone
39604-66-5 >94.0%(GC)
1g
¥970.00 2024-04-16

1-(2-Hydroxy-4,6-dimethoxyphenyl)-2-phenylethanone Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:39604-66-5)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:39604-66-5)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:39604-66-5)
XU NV SHI
15221998634
1986399151@qq.com

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